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Compound of Interest

Compound Name: 4-Cyclopropylpicolinic acid

Cat. No.: B577933

Audience: Researchers, scientists, and drug development professionals.

Introduction:

4-Cyclopropylpicolinic acid is a derivative of picolinic acid, a class of compounds known to
exhibit a wide range of biological activities. Picolinic acid and its analogues have demonstrated
potential as antimicrobial, anti-inflammatory, antiviral, and anticonvulsant agents.[1][2] The
mechanism of action for some picolinic acid derivatives involves the chelation of metal ions,
which can interfere with essential biological processes, while others have been investigated as
enzyme inhibitors.[2][3] These application notes provide a comprehensive experimental
workflow to systematically evaluate the bioactivity of 4-Cyclopropylpicolinic acid, from initial
broad-based screening to more focused secondary and mechanistic studies.

Experimental Workflow

A tiered approach is recommended to efficiently screen for and characterize the bioactivity of 4-
Cyclopropylpicolinic acid. This workflow is designed to first identify potential biological
activities in broad, cost-effective primary screens. Positive "hits" from these initial assays are
then subjected to more specific secondary assays for confirmation and further characterization.
Finally, mechanistic studies are employed to elucidate the underlying mode of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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